Cas no 109667-09-6 (Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)-)

Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)- is a secondary amine featuring two substituted cyclohexyl groups. This compound is characterized by its sterically hindered structure, which can influence reactivity and stability in synthetic applications. Its lipophilic nature makes it suitable for use in organic synthesis, particularly in reactions requiring non-polar intermediates or catalysts. The presence of methyl substituents enhances its solubility in organic solvents while maintaining moderate thermal stability. This amine may serve as a building block for pharmaceuticals, agrochemicals, or specialty chemicals, where its structural rigidity and functional group compatibility are advantageous. Proper handling is recommended due to potential amine-related hazards.

Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)- structure

109667-09-6 structure

Product Name:Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)-

CAS No:109667-09-6

MF:C₁₄H₂₇N

MW:209.370884180069

CID:128512

PubChem ID:417228

Update Time:2025-06-07

Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)-
- 4,4'-DIMETHYLDICYCLOHEXYLAMINE
- 4,4-DIMETHYLDICYCLOHEXYLAMINE
- Benzene, 1,1'-[(nitromethylene)bis(sulfonyl)]bis[4-methyl-3-nitro-
- Bis-(4-methyl-3-nitrophenylsulfonyl)-nitromethan
- bis-(4-methyl-cyclohexyl)-amine
- CTK2C3191
- NCIOpen2_005273
- 109667-09-6
- AKOS040812525
- bis(4-methylcyclohexyl)amine
- MBMYWQZUIRTDLE-UHFFFAOYSA-N
- SCHEMBL998623
- (1r,4r)-4-methyl-N-(4-methylcyclohexyl)cyclohexan-1-amine
- 4-methyl-N-(4-methylcyclohexyl)cyclohexan-1-amine
- F1967-9181
- AKOS009009790
- 4,4/'-DIMETHYLDICYCLOHEXYLAMINE
- Inchi： 1S/C14H27N/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14/h11-15H,3-10H2,1-2H3
- InChI Key： MBMYWQZUIRTDLE-UHFFFAOYSA-N
- SMILES： N(C1CCC(C)CC1)C1CCC(C)CC1

Computed Properties

Exact Mass: 209.21400
Monoisotopic Mass: 209.214349865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03000
LogP: 4.12430

Cyclohexanamine,4-methyl-N-(4-methylcyclohexyl)- Pricemore >>

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